methyl 3-(N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C18H19N5O5S2/c1-28-17(24)15-14(6-10-29-15)30(26,27)20-8-9-22-18(25)23(13-4-5-13)16(21-22)12-3-2-7-19-11-12/h2-3,6-7,10-11,13,20H,4-5,8-9H2,1H3
• InChI Key: VNZNZKAXKKQNMN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4
• Molecular Formula: C18H19N5O5S2
• Molecular Weight: 449.5 g/mol

Description

Methyl 3-(N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H19N5O5S2 and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research into the synthesis of novel heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial properties. Compounds synthesized through various chemical reactions demonstrated significant activity against bacterial strains, suggesting their potential use as antibacterial agents (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

Anticancer Agent Development

A novel sulfur heterocyclic thiophene derivative containing 1,2,3-triazole and pyridine moieties was synthesized and evaluated for its potential as an anticancer agent. This compound demonstrated notable cytotoxicity against breast cancer cells, among others, indicating its promise for further drug development processes (S. Murugavel, C. Ravikumar, G. Jaabil, & P. Alagusundaram, 2019).

Catalytic Applications and Synthesis of Functionalized Compounds

Research into palladium catalysis with sulfurated substrates under aerobic conditions explored the synthesis of thiophene-3-carboxylic esters. This work highlights the utility of sulfur-containing compounds in catalytic processes, leading to the efficient creation of functionalized esters with potential applications in materials science and pharmaceutical synthesis (R. Mancuso, Romina Strangis, I. Ziccarelli, Nicola Della Ca’, & B. Gabriele, 2021).